Cas no 430429-04-2 (2-(1,3-Dioxo-octahydro-isoindol-2-yl)-butyric acid)
430429-04-2 structure
Product Name:2-(1,3-Dioxo-octahydro-isoindol-2-yl)-butyric acid
CAS No:430429-04-2
MF:C12H17NO4
MW:239.267683744431
CID:3057351
PubChem ID:3137924
Update Time:2025-04-21
2-(1,3-Dioxo-octahydro-isoindol-2-yl)-butyric acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,3-Dioxo-octahydro-isoindol-2-yl)-butyric acid
- CHEMBL1879257
- STK789860
- 430429-04-2
- HMS2742A12
- SR-01000450497-1
- EU-0006775
- MLS000714086
- AKOS016039937
- SR-01000450497
- CCG-107831
- 2-(1,3-DIOXO-OCTAHYDRO-1H-ISOINDOL-2-YL)BUTANOIC ACID
- SMR000273566
- AKOS000270500
- 2-(1,3-dioxooctahydro-2H-isoindol-2-yl)butanoic acid
-
- Inchi: 1S/C12H17NO4/c1-2-9(12(16)17)13-10(14)7-5-3-4-6-8(7)11(13)15/h7-9H,2-6H2,1H3,(H,16,17)
- InChI Key: ICRRWZRATRTOEH-UHFFFAOYSA-N
- SMILES: O=C1C2CCCCC2C(N1C(C(=O)O)CC)=O
Computed Properties
- Exact Mass: 239.11575802Da
- Monoisotopic Mass: 239.11575802Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 74.7Ų
2-(1,3-Dioxo-octahydro-isoindol-2-yl)-butyric acid Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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